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Compound of Interest

Compound Name: Isochlortetracycline

Cat. No.: B565029 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides essential safety and logistical information for the handling and disposal

of Isochlortetracycline, a metabolite of Chlortetracycline. Adherence to these procedures is

critical to ensure a safe laboratory environment and to minimize the risk of exposure.

Core Safety and Handling Data
A summary of key quantitative and qualitative data for Isochlortetracycline is provided below.

This information is compiled from multiple safety data sheets to ensure a comprehensive

overview.

Property Value Source

Molecular Formula C22H23ClN2O8
PubChem[1], Santa Cruz

Biotechnology[2]

Molecular Weight 478.88 g/mol Santa Cruz Biotechnology[2]

Appearance Yellow Solid Fisher Scientific[3]

CAS Number 514-53-4 Santa Cruz Biotechnology[2]

Purity ≥95% Santa Cruz Biotechnology

Primary Hazards Irritant PubChem
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GHS Hazard Classification
Isochlortetracycline is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) with the following warnings:

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H361: Suspected of damaging fertility or the unborn child.

H401: Toxic to aquatic life.

H411: Toxic to aquatic life with long lasting effects.

The signal word for Isochlortetracycline is Warning.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is mandatory when handling

Isochlortetracycline. The following PPE must be worn at all times in the designated handling

area.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b565029?utm_src=pdf-body
https://www.benchchem.com/product/b565029?utm_src=pdf-body
https://www.benchchem.com/product/b565029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Equipment Specification Rationale

Respiratory
NIOSH-approved N95 or

higher-level respirator.

To prevent inhalation of

airborne particles and

aerosols, which can cause

respiratory irritation.

Eye and Face
Chemical safety goggles and a

face shield.

To protect against splashes

and airborne particles that can

cause serious eye irritation.

Hand
Chemically resistant gloves

(e.g., nitrile).

To prevent skin contact, which

can cause irritation and

potential allergic reactions.

Body
A lab coat or chemical-

resistant apron.

To protect the skin and clothing

from contamination.

Operational Plan: Step-by-Step Handling Procedure
Follow these steps to ensure the safe handling of Isochlortetracycline from receipt to

disposal.

Preparation and Pre-Handling
Designated Area: All work with Isochlortetracycline must be conducted in a designated

area, such as a chemical fume hood, to control airborne particles.

Emergency Equipment: Ensure that a calibrated and certified chemical fume hood is used for

all operations. Verify that an eyewash station and safety shower are accessible and

operational.

Gather Materials: Prepare all necessary equipment and reagents before handling the

chemical to minimize movement and time in the handling area.

Inspect PPE: Before donning, inspect all personal protective equipment for any signs of

damage or wear.
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Handling the Compound
Don PPE: Put on all required personal protective equipment as specified in the table above.

Weighing and Transferring:

Perform all weighing and transferring of the solid compound within a chemical fume hood

to minimize the generation of dust.

Use appropriate tools (e.g., spatulas, weigh boats) to handle the solid. Avoid creating dust

clouds.

Solution Preparation:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

Keep containers covered as much as possible during the process.

Post-Handling and Decontamination
Clean Up: Decontaminate all surfaces and equipment that may have come into contact with

Isochlortetracycline using an appropriate cleaning agent.

Doff PPE: Remove personal protective equipment in the correct order to avoid cross-

contamination.

Gloves

Face shield and goggles

Lab coat or apron

Respirator

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Managing Isochlortetracycline Waste
All waste containing Isochlortetracycline must be treated as hazardous waste.
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Solid Waste:

Collect all disposable PPE, contaminated weigh boats, and other solid materials in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Collect all solutions containing Isochlortetracycline in a sealed, clearly labeled

hazardous waste container.

Do not pour any waste containing Isochlortetracycline down the drain.

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected as hazardous liquid waste.

Dispose of the rinsed containers in accordance with institutional and local regulations.

Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety office.

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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